Cas no 2844-06-6 (Benzene, [[(S)-butylsulfinyl]methyl]-)

• Product Name: Benzene, [[(S)-butylsulfinyl]methyl]-
• CAS No: 2844-06-6
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 1434811
• Update Time: 2024-08-15

Benzene, [[(S)-butylsulfinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(S)-butylsulfinyl]methyl]-

• Inchi： 1S/C11H16OS/c1-2-3-9-13(12)10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3/t13-/m0/s1
• InChI Key： YAHHDUKYDHLWIB-ZDUSSCGKSA-N
• SMILES： C1(C[S@](CCCC)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 196.09228

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 361.9±21.0 °C(Predicted)
• PSA: 17.07